2-[(5-cyclopropyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-[(5-cyclopropyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H18N4O2S/c23-16(19-11-15-7-4-10-24-15)12-25-18-21-20-17(13-8-9-13)22(18)14-5-2-1-3-6-14/h1-7,10,13H,8-9,11-12H2,(H,19,23)
• InChI Key: BMNSKPWPRRLUKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(N2C3=CC=CC=C3)SCC(=O)NCC4=CC=CO4

Description

2-[(5-Cyclopropyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(furan-2-ylmethyl)acetamide is a triazole-based acetamide derivative characterized by a cyclopropyl group at the 5-position and a phenyl group at the 4-position of the triazole ring, with a sulfanyl linker connecting the triazole to the acetamide moiety. The N-substituent of the acetamide is a furan-2-ylmethyl group, introducing heteroaromaticity.

Comparison with Similar Compounds

Triazole Substituents

• Cyclopropyl vs. Ethyl/Amino Groups: The cyclopropyl group at the 5-position distinguishes the target compound from analogs like VUAA-1 (N-(4-ethylphenyl)-2-[(4-ethyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide) and OLC-12 (2-[(4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(4-isopropylphenyl)acetamide), which feature ethyl groups. Anti-exudative Analogs: Derivatives like 2-((4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides (e.g., compounds 3.1–3.21) exhibit anti-exudative activity at 10 mg/kg, comparable to diclofenac sodium. The absence of an amino group in the target compound may reduce anti-inflammatory efficacy but could improve selectivity for other targets .

Aryl/Acetamide Substituents

• Furan-2-ylmethyl vs. Halogenated/Aromatic Groups :
  The furan-2-ylmethyl group contrasts with halogenated aryl substituents in compounds like 2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-fluoro-2-methylphenyl)acetamide (). Fluorine or chlorine substituents typically enhance bioavailability and membrane penetration, while the furan group may confer π-π stacking interactions in binding pockets .
• Comparison with Benzothiazole Derivatives :
  Compounds such as 2-[[5-(1,3-benzothiazol-2-ylsulfanylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(3-hydroxypropyl)acetamide () incorporate bulkier heterocycles, which may improve target affinity but reduce solubility compared to the target compound’s furan moiety .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	VUAA-1	Anti-exudative Analog (3.1–3.21)
Molecular Weight	~414.5 g/mol (estimated)	413.5 g/mol	~350–400 g/mol
LogP (Predicted)	~2.8 (moderate lipophilicity)	~3.1	~2.5–3.0
Key Substituents	Cyclopropyl, phenyl, furan	Ethyl, pyridinyl	Amino, furan, halogenated aryl
Synthetic Accessibility	Requires cyclopropyl integration	Ethyl groups simplify synthesis	Amino group introduces reactivity challenges